Cas no 2228999-64-0 (2-(but-3-yn-1-yl)-4-fluoropyridine)
2-(but-3-yn-1-yl)-4-fluoropyridine Chemical and Physical Properties
Names and Identifiers
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- 2-(but-3-yn-1-yl)-4-fluoropyridine
- 2228999-64-0
- EN300-1787598
-
- Inchi: 1S/C9H8FN/c1-2-3-4-9-7-8(10)5-6-11-9/h1,5-7H,3-4H2
- InChI Key: IVJYQAVPXFUWIB-UHFFFAOYSA-N
- SMILES: FC1C=CN=C(C=1)CCC#C
Computed Properties
- Exact Mass: 149.064077422g/mol
- Monoisotopic Mass: 149.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12.9Ų
2-(but-3-yn-1-yl)-4-fluoropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1787598-0.05g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 0.05g |
$1452.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-0.1g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 0.1g |
$1521.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-0.25g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 0.25g |
$1591.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-0.5g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 0.5g |
$1660.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-1.0g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 1g |
$1729.0 | 2023-06-02 | ||
| Enamine | EN300-1787598-2.5g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 2.5g |
$3389.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-5.0g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 5g |
$5014.0 | 2023-06-02 | ||
| Enamine | EN300-1787598-10.0g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 10g |
$7435.0 | 2023-06-02 | ||
| Enamine | EN300-1787598-1g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 1g |
$1729.0 | 2023-09-19 | ||
| Enamine | EN300-1787598-5g |
2-(but-3-yn-1-yl)-4-fluoropyridine |
2228999-64-0 | 5g |
$5014.0 | 2023-09-19 |
2-(but-3-yn-1-yl)-4-fluoropyridine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 2-(but-3-yn-1-yl)-4-fluoropyridine
Comprehensive Overview of 2-(but-3-yn-1-yl)-4-fluoropyridine (CAS No. 2228999-64-0): Properties, Applications, and Innovations
2-(but-3-yn-1-yl)-4-fluoropyridine (CAS No. 2228999-64-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's molecular framework combines a fluoropyridine core with a but-3-yn-1-yl side chain, offering versatile reactivity for synthetic modifications. This article delves into its physicochemical properties, synthetic routes, and emerging applications, while addressing trending topics such as green chemistry and AI-driven drug discovery.
The fluoropyridine moiety in 2-(but-3-yn-1-yl)-4-fluoropyridine is pivotal for its bioactivity, as fluorine atoms often enhance metabolic stability and binding affinity in drug candidates. Recent studies highlight its potential as a building block for kinase inhibitors and PET tracers, aligning with the growing demand for precision medicine tools. Researchers are also exploring its role in click chemistry applications, leveraging the alkyne group for modular conjugations—a technique widely adopted in bioconjugation and material science.
From a synthetic perspective, CAS No. 2228999-64-0 can be prepared via palladium-catalyzed cross-coupling reactions, a method favored for its atom efficiency and compatibility with sustainable solvents. Industry trends emphasize reducing hazardous waste, and this compound's synthesis aligns with green chemistry principles by minimizing heavy metal residues. Computational tools like AI-based retrosynthesis platforms have further optimized its production, addressing common search queries such as "cost-effective fluoropyridine synthesis" and "scalable alkyne modifications."
In agrochemicals, 2-(but-3-yn-1-yl)-4-fluoropyridine derivatives are investigated for their herbicidal and fungicidal properties. The fluorine atom's electronegativity improves compound uptake in plant systems, a feature highlighted in recent patents. This resonates with the global push for sustainable crop protection solutions, a hot topic in agricultural forums and search engine trends.
Safety and handling of CAS No. 2228999-64-0 adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it a practical choice for industrial-scale applications. As the scientific community prioritizes ESG (Environmental, Social, and Governance) compliance, this compound's low ecotoxicity profile positions it favorably for future commercialization.
In conclusion, 2-(but-3-yn-1-yl)-4-fluoropyridine exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across pharmaceuticals, agrochemicals, and materials science ensures sustained relevance, while its synthetic accessibility meets the demand for scalable and eco-friendly methodologies. For researchers seeking cutting-edge fluorinated building blocks, this compound offers a compelling avenue for exploration.
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